Cas no 748776-50-3 (5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol)

5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol structure
748776-50-3 structure
Product Name:5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol
CAS No:748776-50-3
MF:C9H15N3S2
MW:229.365498781204
CID:3105280
PubChem ID:3809750
Update Time:2025-04-21

5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Methyl-cyclohexylamino)-[1,3,4]thiadiazole-2-thiol
    • HMS1786P02
    • AKOS000116311
    • EN300-03447
    • AKOS017268934
    • SR-01000035516
    • CS-0356093
    • 748776-50-3
    • 5-((2-Methylcyclohexyl)amino)-1,3,4-thiadiazole-2-thiol
    • SR-01000035516-1
    • C9H15N3S2
    • 5-[(2-methylcyclohexyl)amino]-1,3,4-thiadiazole-2-thiol
    • 5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol
    • Inchi: 1S/C9H15N3S2/c1-6-4-2-3-5-7(6)10-8-11-12-9(13)14-8/h6-7H,2-5H2,1H3,(H,10,11)(H,12,13)
    • InChI Key: VPEXGPZGXPUORY-UHFFFAOYSA-N
    • SMILES: S1C(NN=C1NC1CCCCC1C)=S

Computed Properties

  • Exact Mass: 229.07073984Da
  • Monoisotopic Mass: 229.07073984Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 93.8Ų

5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 50.00 2022-06-04
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